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Compound of Interest

Compound Name: SR 43845

Cat. No.: B1681100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal plans for

the handling of SR 43845, a potent renin inhibitor. Adherence to these procedures is vital for

ensuring laboratory safety and maintaining the integrity of experimental outcomes. As a

synthesized peptide-based compound, SR 43845 requires careful handling, and its

toxicological properties have not been fully elucidated. Therefore, it is imperative to treat this

compound with a high degree of caution.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for SR 43845 is not publicly available, the following

guidelines are based on best practices for handling potent, peptide-based laboratory chemicals

and other renin inhibitors.[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive assessment of risk should be conducted before handling SR 43845. The

following table summarizes the recommended personal protective equipment.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always use two

pairs of chemotherapy-grade

gloves when handling the pure

compound or concentrated

solutions.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Face Protection Face shield

Recommended when there is

a risk of splashes or aerosol

generation, especially when

handling bulk quantities or

preparing stock solutions.

Body Protection Laboratory coat

A buttoned, full-length lab coat

is mandatory. Consider a

disposable gown when

handling larger quantities.

Respiratory Protection NIOSH-approved respirator

A respirator may be necessary

if there is a risk of

aerosolization and the work

cannot be conducted in a

certified chemical fume hood.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation develops or persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Operational Plan: Storage and Handling
Proper storage and handling are essential to maintain the stability and integrity of SR 43845.
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Aspect Procedure

Storage

Store the lyophilized powder in a cool, dry, and

dark place. For long-term storage, -20°C is

recommended. Reconstituted solutions should

be stored at 2-8°C for short-term use or

aliquoted and frozen at -80°C for long-term

storage to avoid repeated freeze-thaw cycles.[1]

Handling

All handling of the solid compound and

preparation of stock solutions should be

conducted in a certified chemical fume hood to

minimize inhalation exposure. Use dedicated

and calibrated equipment. Avoid creating dust or

aerosols.

Solution Preparation

Reconstitute the lyophilized powder in a suitable

solvent such as sterile water or buffer.[1] Gently

mix to dissolve; do not shake vigorously.[1]

Prepare only the required amount of solution for

the experiment to ensure freshness.[1]

Disposal Plan
All waste containing SR 43845 must be treated as hazardous chemical waste and disposed of

in accordance with institutional and local regulations.[1][2][3]
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Waste Type Disposal Procedure

Solid Waste

Contaminated items such as pipette tips, vials,

and gloves should be collected in a designated,

leak-proof, and clearly labeled hazardous waste

container.[1][2]

Liquid Waste

Unused solutions and aqueous waste should be

collected in a clearly labeled, sealed, and

appropriate hazardous waste container. Do not

pour down the drain.[1][2]

Decontamination

For spills, use an inert absorbent material. The

contaminated area should then be

decontaminated with a suitable cleaning agent,

and all cleaning materials disposed of as

hazardous waste.

Experimental Protocol: In Vitro Fluorometric Renin
Inhibition Assay
This protocol outlines a method for determining the inhibitory activity of SR 43845 on renin,

adapted from commercially available renin inhibitor screening assay kits.[4][5][6][7]

Materials and Reagents
Human recombinant renin

Fluorogenic renin substrate (e.g., a FRET-based peptide)

Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 100 mM NaCl)

SR 43845 (test inhibitor)

Known renin inhibitor (positive control, e.g., Aliskiren)

Solvent for inhibitor (e.g., DMSO)
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96-well black microplate

Fluorescence microplate reader

Assay Procedure
Reagent Preparation:

Prepare the assay buffer and warm it to 37°C.

Reconstitute the human recombinant renin in the assay buffer to the desired

concentration. Keep on ice.

Reconstitute the fluorogenic renin substrate according to the manufacturer's instructions.

Protect from light.

Prepare a stock solution of SR 43845 in the appropriate solvent. Create a serial dilution of

SR 43845 in the assay buffer to test a range of concentrations.

Prepare a similar dilution series for the positive control inhibitor.

Assay Plate Setup:

Blank Wells: Add assay buffer and the solvent used for the inhibitor.

Negative Control (100% Activity) Wells: Add assay buffer, renin, and the inhibitor solvent.

Positive Control Wells: Add assay buffer, renin, and the positive control inhibitor at various

concentrations.

Test Wells: Add assay buffer, renin, and SR 43845 at various concentrations.

Reaction Initiation and Incubation:

Initiate the reaction by adding the fluorogenic renin substrate to all wells.

Mix the plate gently for 10-15 seconds.
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Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes), protected from

light.

Data Acquisition:

Measure the fluorescence intensity using a microplate reader at the appropriate excitation

and emission wavelengths for the specific fluorogenic substrate used (e.g., Ex/Em =

340/490 nm or 540/590 nm).[4]

Data Analysis:

Subtract the fluorescence of the blank wells from all other readings.

Calculate the percentage of renin inhibition for each concentration of SR 43845 and the

positive control using the following formula: % Inhibition = [1 - (Fluorescence of Test Well /

Fluorescence of Negative Control Well)] x 100

Plot the percent inhibition against the logarithm of the inhibitor concentration to determine

the IC₅₀ value for SR 43845.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Renin-Angiotensin System (RAS) and the experimental

workflow for assessing the inhibitory activity of SR 43845.

Angiotensinogen
(from Liver) Angiotensin I  Renin Angiotensin II  ACE

Aldosterone
(from Adrenal Cortex)

Vasoconstriction

Na+ and H2O Retention

Increased Blood Pressure

Renin
(from Kidney)

ACE
(from Lungs)

SR 43845
(Inhibitor)

 Inhibition

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/mak157
https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: The Renin-Angiotensin System (RAS) and the inhibitory action of SR 43845.
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Caption: Experimental workflow for the in vitro renin inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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